1-morpholino-2-((1-(3-(trifluoromethyl)phenyl)-1H-tetrazol-5-yl)thio)ethanone

• IUPAC Name: 1-morpholin-4-yl-2-[1-[3-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylethanone
• InChI: InChI=1S/C14H14F3N5O2S/c15-14(16,17)10-2-1-3-11(8-10)22-13(18-19-20-22)25-9-12(23)21-4-6-24-7-5-21/h1-3,8H,4-7,9H2
• InChI Key: ASJUKMAOWAAHCE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=NN2C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C14H14F3N5O2S
• Molecular Weight: 373.36 g/mol
• CAS No.: 941965-21-5

Description

1-morpholino-2-((1-(3-(trifluoromethyl)phenyl)-1H-tetrazol-5-yl)thio)ethanone is a useful research compound. Its molecular formula is C14H14F3N5O2S and its molecular weight is 373.35. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis and Receptor Antagonist Applications

• Efficient Synthesis of NK(1) Receptor Antagonist Aprepitant : Describes an efficient synthesis process of Aprepitant, an NK(1) receptor antagonist, highlighting the role of morpholine derivatives in medicinal chemistry for therapeutic purposes. The synthesis involves a series of reactions, including a stereoselective process to obtain the desired morpholine derivative, showcasing the compound's importance in creating clinically relevant pharmaceuticals (Brands et al., 2003).

Catalytic Enantioselective Synthesis

• Catalytic Enantioselective Synthesis of Morpholinones : Focuses on the enantioselective synthesis of chiral morpholinone, a key building block in organic synthesis and medicinal chemistry. This research emphasizes the utility of morpholine derivatives in developing pharmacophores, which are central to drug design and discovery (He et al., 2021).

Antibacterial Activity Study

• Molecular Docking Study of Novel Synthesized Pyrazole Derivatives : Investigates the antibacterial activity of novel pyrazole derivatives containing morpholine groups. The study combines chemical synthesis with molecular docking, highlighting how morpholine derivatives can be designed to target bacterial proteins effectively, providing a pathway for developing new antibacterial agents (Khumar et al., 2018).

HIV-1 Replication Inhibitors

• Design and Synthesis of Novel N-Arylsulfonyl-3-(2-yl-ethanone)-6-methylindole Derivatives : Discusses the synthesis and identification of novel compounds as inhibitors of HIV-1 replication. This research underscores the potential of morpholine derivatives in creating therapeutic agents targeting viral infections, showcasing the versatility of these compounds in addressing global health challenges (Che et al., 2015).